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Compound of Interest

Compound Name: Estriol-d3

Cat. No.: B15543769 Get Quote

This technical guide provides an in-depth comparison of the properties, biological activities,

and analytical applications of deuterated estriol (Estriol-d3) versus its non-labeled counterpart.

This document is intended for researchers, scientists, and drug development professionals who

utilize these compounds in their experimental work.

Introduction to Estriol and Deuterium Labeling
Estriol (E3) is one of the three major endogenous estrogens, alongside estradiol (E2) and

estrone (E1).[1] It is considered a weak estrogen and is produced in significant quantities only

during pregnancy, where it plays a crucial role in maintaining uterine health and fetal

development.[2][3] In non-pregnant individuals, estriol levels are typically very low.[1]

Deuterium labeling involves the substitution of hydrogen atoms (¹H) with their heavier isotope,

deuterium (²H or D). Estriol-d3 is a form of estriol that has been synthetically modified to

contain three deuterium atoms. This isotopic labeling is a powerful tool in analytical chemistry,

particularly in mass spectrometry-based quantification, as it provides a stable internal standard

with chemical behavior nearly identical to the endogenous analyte.[4][5][6]

Core Properties: A Comparative Overview
The primary physical difference between estriol and estriol-d3 is their molecular weight, a

direct result of the deuterium substitution. Other physicochemical properties remain largely

unchanged, allowing estriol-d3 to serve as an excellent tracer and internal standard in

experimental settings.
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Table 1: Comparison of Chemical and Physical
Properties

Property
Non-Labeled
Estriol

Estriol-d3 Data Source(s)

IUPAC Name

(1R,2R,3aS,3bR,9bS,

11aS)-11a-Methyl-

2,3,3a,3b,4,5,9b,10,11

,11a-decahydro-1H-

cyclopenta[a]phenant

hrene-1,2,7-triol

(8R,13S,17R)-2,4,17-

trideuterio-13-methyl-

7,8,9,11,12,14,15,16-

octahydro-6H-

cyclopenta[a]phenant

hrene-3,16,17-triol

[1][7]

Molecular Formula C₁₈H₂₄O₃ C₁₈H₂₁D₃O₃ [1][7]

Molar Mass 288.387 g/mol 291.4 g/mol [1][7]

Appearance
Odorless white

crystals

Not specified,

assumed to be similar
[8]

Primary Use
Hormone therapy (off-

label in US), research

Internal standard for

quantitative analysis

(e.g., LC-MS),

metabolic tracer

[3][5][6][9]

Biological Activity and Signaling Pathways
Estriol exerts its biological effects primarily by binding to estrogen receptors (ERs), specifically

ERα and ERβ.[1][10] It is a much weaker estrogen than estradiol.[1][9][11] The binding of

estriol to these receptors initiates a signaling cascade that modulates the expression of target

genes.[12][13][14]

The deuteration in estriol-d3 is not expected to significantly alter its fundamental biological

activity, such as receptor binding affinity or downstream signaling, because the substitution of

hydrogen with deuterium does not typically change the molecule's shape or its ability to interact

with biological receptors. The primary utility of estriol-d3 lies in its use as a tracer for studying

the pharmacokinetics and metabolism of estriol in vivo and as a precise internal standard for

analytical quantification.[5][6][15]
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Estrogen Signaling Pathway
The classical mechanism of estrogen action involves the binding of the hormone to estrogen

receptors in the cytoplasm. This binding event triggers the dimerization of the receptors, which

then translocate to the nucleus. Inside the nucleus, the receptor-ligand complex binds to

specific DNA sequences known as Estrogen Response Elements (EREs) on the promoters of

target genes, thereby regulating their transcription.[12][14][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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